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molecular formula C14H20N4 B8550503 1-(2-Piperidinoethyl)-3-aminoindazole

1-(2-Piperidinoethyl)-3-aminoindazole

Cat. No. B8550503
M. Wt: 244.34 g/mol
InChI Key: YFMFUDOXYQTQOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04549023

Procedure details

In 15 ml of absolute ethyl alcohol was dissolved in 1.28 g of 1-(2-piperidinoethyl)-3-aminoindazole and into the solution was introduced dried hydrogen chloride gas under cooling with ice. Anhydrous diethyl ether was added to the solution to separate crystals. Then the crystals were obtained by filtration and dried to give 1-(2-piperidinoethyl)-3-aminoindazole dihydrochloride.
Name
hydrogen chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
diethyl ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
1-(2-piperidinoethyl)-3-aminoindazole
Quantity
1.28 g
Type
reactant
Reaction Step Three
Name
ethyl alcohol
Quantity
15 mL
Type
solvent
Reaction Step Three
Name
1-(2-piperidinoethyl)-3-aminoindazole dihydrochloride

Identifiers

REACTION_CXSMILES
[ClH:1].C(OCC)C.[N:7]1([CH2:13][CH2:14][N:15]2[C:23]3[C:18](=[CH:19][CH:20]=[CH:21][CH:22]=3)[C:17]([NH2:24])=[N:16]2)[CH2:12][CH2:11][CH2:10][CH2:9][CH2:8]1>C(O)C>[ClH:1].[ClH:1].[N:7]1([CH2:13][CH2:14][N:15]2[C:23]3[C:18](=[CH:19][CH:20]=[CH:21][CH:22]=3)[C:17]([NH2:24])=[N:16]2)[CH2:8][CH2:9][CH2:10][CH2:11][CH2:12]1 |f:4.5.6|

Inputs

Step One
Name
hydrogen chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Two
Name
diethyl ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OCC
Step Three
Name
1-(2-piperidinoethyl)-3-aminoindazole
Quantity
1.28 g
Type
reactant
Smiles
N1(CCCCC1)CCN1N=C(C2=CC=CC=C12)N
Name
ethyl alcohol
Quantity
15 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under cooling with ice
CUSTOM
Type
CUSTOM
Details
to separate crystals
CUSTOM
Type
CUSTOM
Details
Then the crystals were obtained by filtration
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
1-(2-piperidinoethyl)-3-aminoindazole dihydrochloride
Type
product
Smiles
Cl.Cl.N1(CCCCC1)CCN1N=C(C2=CC=CC=C12)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.